Cas no 953411-08-0 (5-methyl-1H-indol-2-ylboronic acid)

5-methyl-1H-indol-2-ylboronic acid structure
953411-08-0 structure
Product Name:5-methyl-1H-indol-2-ylboronic acid
CAS No:953411-08-0
MF:C9H10BNO2
MW:174.992202281952
MDL:MFCD11506059
CID:866880
PubChem ID:53401217
Update Time:2025-04-19

5-methyl-1H-indol-2-ylboronic acid Chemical and Physical Properties

Names and Identifiers

    • (5-methyl-1H-indol-2-yl)boronic acid
    • 5-METHYL-1H-INDOL-2-YLBORONIC ACID
    • 5-Methyl-1H-indole-2-boronic acid
    • B-(5-METHYL-1H-INDOL-2-YL)BORONIC ACID
    • FT-0755743
    • 953411-08-0
    • (5-methyl-1H-indol-2-yl)boronicacid
    • DTXSID60694863
    • AKOS006326098
    • SB40212
    • DB-080219
    • G88615
    • 5-methyl-1H-indol-2-ylboronic acid
    • MDL： MFCD11506059
    • Inchi： 1S/C9H10BNO2/c1-6-2-3-8-7(4-6)5-9(11-8)10(12)13/h2-5,11-13H,1H3
    • InChI Key： HMSRSWWJIGXUBG-UHFFFAOYSA-N
    • SMILES： OB(C1=CC2C=C(C)C=CC=2N1)O

Computed Properties

  • Exact Mass: 175.08000
  • Monoisotopic Mass: 175.0804587g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 189
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 56.2Ų

Experimental Properties

  • Density: 1.27
  • PSA: 56.25000
  • LogP: 0.15610

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5-methyl-1H-indol-2-ylboronic acid Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:953411-08-0)5-methyl-1H-indol-2-ylboronic acid
Order Number:A1046215
Stock Status:in Stock
Quantity:25g
Purity:99%
Pricing Information Last Updated:Thursday, 29 August 2024 17:21
Price ($):3159.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:953411-08-0)5-methyl-1H-indol-2-ylboronic acid
A1046215
Purity:99%
Quantity:25g
Price ($):3159.0
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